Cas no 52097-65-1 (N-(4-methylphenyl)octanamide)

• Product Name: N-(4-methylphenyl)octanamide
• CAS No: 52097-65-1
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 936358
• PubChem ID: 98769
• Update Time: 2025-04-19

N-(4-methylphenyl)octanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)octanamide
• AC1L40ES
• AC1Q5ML6
• BRN 2693605
• CTK1G9907
• NSC164119
• Octanamide, N-(4-methylphenyl)-
• p-Methylcaprylanilide
• SureCN9320350
• 52097-65-1
• NSC-164119
• n -(4-methylphenyl) octanamide
• 4-12-00-01906 (Beilstein Handbook Reference)
• SCHEMBL9320350
• DTXSID00200083
• AKOS003479417
• NSC 164119

• Inchi： 1S/C15H23NO/c1-3-4-5-6-7-8-15(17)16-14-11-9-13(2)10-12-14/h9-12H,3-8H2,1-2H3,(H,16,17)
• InChI Key： ICXCDRKZZJDRRR-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 233.17809
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1